Cas no 2172234-79-4 (6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4,4-dimethylhexanoic acid)

• Product Name: 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4,4-dimethylhexanoic acid
• CAS No: 2172234-79-4
• MF: C₂₆H₃₀F₂N₂O₅
• MW: 488.523614406586
• CID: 6588746
• PubChem ID: 165733311
• Update Time: 2025-06-15

6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4,4-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4,4-dimethylhexanoic acid
• 6-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-4,4-dimethylhexanoic acid
• EN300-1512369
• 2172234-79-4

• Inchi： 1S/C26H30F2N2O5/c1-25(2,12-11-22(31)32)13-14-29-23(33)26(27,28)16-30-24(34)35-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,11-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： OXPLSMSTVYRFNM-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(C(NCCC(C)(C)CCC(=O)O)=O)F

Computed Properties

• Exact Mass: 488.21227839g/mol
• Monoisotopic Mass: 488.21227839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4,4-dimethylhexanoic acid

Introduction to 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4,4-dimethylhexanoic acid (CAS No. 2172234-79-4)

6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4,4-dimethylhexanoic acid (CAS No. 2172234-79-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, difluoromethyl and dimethyl substituents, and an amide linkage. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the synthesis of complex peptides and proteins. The presence of this group in 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4,4-dimethylhexanoic acid suggests its potential use in the synthesis of peptides with enhanced stability and bioavailability. The difluoromethyl and dimethyl substituents further enhance the compound's lipophilicity and metabolic stability, which are crucial properties for drug candidates.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as their solubility, lipophilicity, and metabolic stability. In the case of 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4,4-dimethylhexanoic acid, the difluoromethyl group is expected to improve its pharmacokinetic profile, making it a promising candidate for further investigation.

The amide linkage in this compound is another key feature that contributes to its biological activity. Amides are known for their ability to form hydrogen bonds, which can enhance the binding affinity of molecules to their target proteins. This property is particularly important in the design of inhibitors for specific enzymes or receptors. Research has shown that compounds with amide linkages can exhibit high selectivity and potency against various targets, making them valuable leads for drug development.

In the context of medicinal chemistry, 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4,4-dimethylhexanoic acid has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The Fmoc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active form of the molecule. This approach can improve the pharmacokinetic properties of drugs by enhancing their absorption, distribution, metabolism, and excretion (ADME) profiles.

Clinical trials involving similar compounds have shown promising results in treating various diseases. For example, fluorinated compounds have been investigated for their antiviral properties against HIV and hepatitis C virus (HCV). The enhanced lipophilicity and metabolic stability provided by fluorine atoms can improve the efficacy of these drugs by increasing their cellular uptake and reducing their degradation by enzymes.

In addition to its potential therapeutic applications, 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4,4-dimethylhexanoic acid has also been studied for its use in diagnostic imaging agents. Fluorine-containing compounds can be labeled with radioactive isotopes such as fluorine-18 (F18), which is commonly used in positron emission tomography (PET) imaging. The ability to label this compound with F18 could provide valuable insights into its distribution and metabolism in vivo.

The synthesis of 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4,4-dimethylhexanoic acid involves a series of well-established chemical reactions. The Fmoc protecting group can be introduced using Fmoc chloride under basic conditions. The difluoromethyl group can be introduced via a nucleophilic substitution reaction with a suitable difluoroalkylating agent. The final step involves coupling the protected amino acid with a carboxylic acid using a coupling reagent such as HATU or EDC/HOAt.

The characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the structure and purity of the compound, which is essential for ensuring its quality and suitability for further studies.

In conclusion, 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4,4-dimethylhexanoic acid (CAS No. 2172234-79-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a promising candidate for the development of novel drugs and bioactive molecules. Ongoing research continues to explore its therapeutic applications and optimize its properties for clinical use.